Cas no 16097-54-4 (Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI))
16097-54-4 structure
Product Name:Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
CAS No:16097-54-4
MF:C6H8FN3
MW:141.146224021912
CID:121415
PubChem ID:45080464
Update Time:2025-04-18
Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
- 2-(fluoromethyl)-6-methylpyrimidin-4-amine
- Pyrimidine,4-amino-2-(fluoromethyl)-6-methyl-(8ci)
- 16097-54-4
- AKOS006365620
- DTXSID50663982
-
- Inchi: 1S/C6H8FN3/c1-4-2-5(8)10-6(3-7)9-4/h2H,3H2,1H3,(H2,8,9,10)
- InChI Key: HKBQIHCXIAGKQC-UHFFFAOYSA-N
- SMILES: FCC1=NC(=CC(C)=N1)N
Computed Properties
- Exact Mass: 141.07034
- Monoisotopic Mass: 141.07022543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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